Cas no 502-61-4 (α-Farnesene (>80%))

α-Farnesene (>80%) structure
α-Farnesene (>80%) structure
Product Name:α-Farnesene (>80%)
CAS No:502-61-4
MF:C15
MW:180.160503387451
MDL:MFCD00036650
CID:374640
Update Time:2025-04-19

α-Farnesene (>80%) Chemical and Physical Properties

Names and Identifiers

    • 1,3,6,10-Dodecatetraene,3,7,11-trimethyl-, (3E,6E)-
    • 1,3,6,10-DODECATETRAENE-3,7,11-TRIMETHYL-,(E,E)-
    • FARNESENE
    • Farnesene (mixture of isomers)
    • α-Farnesene
    • (E,E)-alpha-farnesene
    • (E,E)-Farnesene
    • 3,7,11-trimethyldodeca-1,3E,6E,10-tetraene
    • a-Farnesene
    • FEMA 3839
    • (E,Z)-alpha-Farnesene
    • alpha-Farnesene
    • (z)-alpha-farnesene
    • (3E,6E)-alpha-farnesene
    • alpha.-Farnesene
    • α-Farnesene
    • Zataroside A
    • (e)-alpha-farnesene
    • (Z,Z)-.alpha.-Farnesene
    • trans-alpha-Farnesene
    • α-Farnesene (>80%)
    • MDL: MFCD00036650
    • Inchi: 1S/C15/c1-6-14(4)10-8-12-15(5)11-7-9-13(2)3
    • InChI Key: XKDMKCLUPRVIHX-UHFFFAOYSA-N
    • SMILES: [C]/C(=[C]/[C][C]/C(=[C]\[C]/[C]=C(/[C]=[C])\[C])/[C])/[C] |^1:0,2,6,8,10,12,13,14,^4:3,4,7,11|

Computed Properties

  • Exact Mass: 204.18800
  • Monoisotopic Mass: 204.187801
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless oily liquid with floral, green and balsam aromas.
  • Density: 0.844-0.8790 g/mL at 25 °C(lit.)
  • Melting Point: < 25 °C
  • Boiling Point: 260 °C(lit.)
  • Flash Point: 110 °C
  • Refractive Index: n20/D 1.490-1.505(lit.)
  • PSA: 0.00000
  • LogP: 5.20150
  • FEMA: 3839

α-Farnesene (>80%) Security Information

α-Farnesene (>80%) Customs Data

  • HS CODE:2901299090
  • Customs Data:

    China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

α-Farnesene (>80%) Pricemore >>

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